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Compound of Interest

Compound Name:
7alpha,14alpha-

Dihydroxyprogesterone

Cat. No.: B1254110 Get Quote

Despite its confirmed existence as a microbial metabolite of progesterone, 7α,14α-

dihydroxyprogesterone remains a molecule of unknown biological significance. A

comprehensive review of publicly available scientific literature reveals a significant gap in the

understanding of its pharmacology, mechanism of action, and potential therapeutic

applications. To date, no quantitative data on its bioactivity, receptor binding affinity, or in vivo

efficacy has been published, precluding a detailed technical analysis.

The biotransformation of progesterone by various microorganisms is a well-established method

for producing hydroxylated derivatives, some of which have found utility in the pharmaceutical

industry. While the enzymatic introduction of hydroxyl groups at the 7α and 14α positions of the

progesterone scaffold has been reported, the resulting molecule, 7α,14α-

dihydroxyprogesterone, has not been the subject of further biological investigation according to

accessible literature.

This lack of data prevents the fulfillment of a detailed technical guide as initially requested. Key

components of such a guide, including quantitative data for comparative analysis, detailed

experimental protocols, and elucidated signaling pathways, are absent from the current body of

scientific knowledge.

Future Directions
The obscurity of 7α,14α-dihydroxyprogesterone presents a clear opportunity for novel research.

Future investigations could focus on the following areas:
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Chemical or Microbial Synthesis and Characterization: Development of an efficient and

scalable synthesis route for 7α,14α-dihydroxyprogesterone would be the first critical step to

enable biological studies. This could involve optimizing microbial fermentation processes or

developing a de novo chemical synthesis. Comprehensive structural elucidation using

modern analytical techniques such as NMR and mass spectrometry would be essential.

In Vitro Biological Screening: A broad-based in vitro screening campaign would be necessary

to identify potential biological targets. This could include a panel of nuclear hormone

receptors (e.g., progesterone, glucocorticoid, androgen, and mineralocorticoid receptors), as

well as other relevant enzyme and receptor assays.

Elucidation of Mechanism of Action: Should any significant biological activity be identified,

subsequent studies would be required to determine the precise mechanism of action. This

could involve cellular and molecular biology techniques to investigate downstream signaling

pathways.

Below is a conceptual workflow for the initial investigation of 7α,14α-dihydroxyprogesterone.
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Caption: Conceptual workflow for the initial investigation of 7α,14α-dihydroxyprogesterone.
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Until such studies are undertaken and their results published, a comprehensive technical guide

on the biological activity of 7α,14α-dihydroxyprogesterone cannot be constructed. The scientific

community awaits further research to illuminate the potential role of this obscure steroid

metabolite.

To cite this document: BenchChem. [7α,14α-Dihydroxyprogesterone: An Obscure Metabolite
with Undetermined Biological Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1254110#biological-activity-of-7alpha-14alpha-
dihydroxyprogesterone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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